Cas no 2287340-01-4 (1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine)

• Product Name: 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine
• CAS No: 2287340-01-4
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6415848
• PubChem ID: 165856182
• Update Time: 2025-08-04

1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine
• EN300-6750323
• 2287340-01-4

• Inchi： 1S/C11H14N4O/c12-8-3-4-11-10(6-8)13-14-15(11)9-2-1-5-16-7-9/h3-4,6,9H,1-2,5,7,12H2
• InChI Key： GGQFXATYAULSSG-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N1C2C=CC(=CC=2N=N1)N

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Additional information on 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine

Professional Introduction to Compound with CAS No. 2287340-01-4 and Product Name: 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine

The compound with the CAS number 2287340-01-4 and the product name 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework that combines an oxane ring with a benzotriazole core, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The benzotriazole moiety is particularly noteworthy, as it is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, the integration of heterocyclic compounds into pharmaceutical formulations has seen remarkable progress. The oxan-3-yl group in this molecule introduces a cyclic ether structure, which can enhance solubility and bioavailability—critical factors in drug design. This structural innovation makes 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine a promising candidate for further exploration in therapeutic applications.

Current research in the field of heterocyclic chemistry has demonstrated that modifications to the benzotriazole scaffold can significantly alter its pharmacological profile. The presence of the amino group at the 5-position of the benzotriazole ring further expands its potential utility. Studies have shown that such modifications can lead to compounds with enhanced binding affinity to biological targets, making them more effective in modulating cellular processes. For instance, derivatives of benzotriazole have been investigated for their ability to inhibit kinases and other enzymes involved in cancer progression.

The oxan-3-yl substituent plays a crucial role in stabilizing the molecule’s three-dimensional structure, which can influence its interactions with biological targets. This aspect has been a focus of recent computational studies aimed at predicting molecular dynamics and binding affinities. The combination of computational modeling with experimental validation has provided valuable insights into how structural modifications can optimize pharmacokinetic properties.

One of the most compelling aspects of 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine is its versatility in drug design. Researchers have explored its potential as a precursor for more complex molecules through further functionalization. For example, introducing additional substituents or altering the connectivity between the oxane and benzotriazole rings could yield novel compounds with tailored biological activities. Such flexibility underscores the importance of this compound as a building block in medicinal chemistry.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques allow for efficient and scalable synthesis of complex heterocyclic structures, enabling researchers to explore a wider range of derivatives more rapidly. This progress has been facilitated by innovations in catalytic processes and purification methods, which ensure high yields and purity essential for pharmaceutical applications.

The pharmacological potential of 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-amine has been highlighted in several preclinical studies. These investigations have focused on evaluating its interactions with various biological targets relevant to human health. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory diseases. Additionally, its ability to cross cell membranes efficiently makes it an attractive candidate for developing treatments targeting intracellular pathways.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 1-(oxan-3-yl)-1H-1,2,3-benzotriazol-5-am ine. Predictive models have been trained on large datasets to identify molecules with high binding affinity to specific targets. These models often prioritize compounds with structural features similar to known bioactive molecules, which aligns well with the design principles behind this compound.

In conclusion, 1-(oxan - 3 - yl) - 1 H - 1 , 2 , 3 - benzot ri azol - 5 - am ine represents a significant contribution to the field of chemical pharmaceuticals . Its unique structure , combining an oxane ring with a benzotriazole core , offers numerous opportunities for therapeutic applications . Ongoing research continues to uncover new possibilities for this compound , making it a valuable asset in the quest for novel treatments . As synthetic methodologies and computational tools advance , the potential for discovering derivatives with enhanced properties will only grow . This compound exemplifies how structural innovation can drive progress in drug development , offering hope for future medical breakthroughs .